Cas no 1152873-40-9 (1-Methyl-1H-pyrazole-4-sulfonyl azide)

1-Methyl-1H-pyrazole-4-sulfonyl azide is a versatile sulfonyl azide reagent commonly employed in organic synthesis and click chemistry applications. Its key advantages include high reactivity in cycloaddition reactions, particularly in the formation of triazoles via Cu-catalyzed azide-alkyne cycloaddition (CuAAC). The compound exhibits good stability under standard handling conditions while remaining highly reactive when required. Its pyrazole backbone contributes to enhanced solubility in common organic solvents, facilitating reaction setup. The sulfonyl azide moiety enables efficient functionalization of substrates, making it valuable for bioconjugation and material science applications. Careful temperature control is recommended during storage and use due to the inherent thermal sensitivity of azide compounds.

1-Methyl-1H-pyrazole-4-sulfonyl azide structure

1152873-40-9 structure

Product Name:1-Methyl-1H-pyrazole-4-sulfonyl azide

CAS No:1152873-40-9

MF:C₄H₅N₅O₂S

MW:187.179797887802

CID:5050730

Update Time:2025-06-09

1-Methyl-1H-pyrazole-4-sulfonyl azide Chemical and Physical Properties

Names and Identifiers

- 1-methyl-1H-pyrazole-4-sulfonyl azide
- N-diazo-1-methylpyrazole-4-sulfonamide
- NE45944
- 1-Methyl-1H-pyrazole-4-sulfonyl azide
- Inchi： 1S/C4H5N5O2S/c1-9-3-4(2-6-9)12(10,11)8-7-5/h2-3H,1H3
- InChI Key： IXTBTXRAFVECKH-UHFFFAOYSA-N
- SMILES： S(C1C=NN(C)C=1)(N=[N+]=[N-])(=O)=O

Computed Properties

Exact Mass: 187.016
Monoisotopic Mass: 187.016
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 74.7

1-Methyl-1H-pyrazole-4-sulfonyl azide Pricemore >>

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